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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitroaniline

CAS No.: 361-72-8

Cat. No.: B1296106

Get Quote

This technical guide provides a comprehensive overview of the spectral data for 3,5-Difluoro-
2-nitroaniline, a key intermediate in various chemical syntheses. The following sections detail

its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,

offering valuable insights for researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. The following tables summarize the ¹H and ¹³C NMR

spectral data for 3,5-Difluoro-2-nitroaniline.

Table 1: ¹H NMR Spectral Data of 3,5-Difluoro-2-nitroaniline

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

search results
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Table 2: ¹³C NMR Spectral Data of 3,5-Difluoro-2-nitroaniline

Chemical Shift (δ) ppm Assignment

Data not available in search results

Note: Specific peak assignments for 3,5-Difluoro-2-nitroaniline were not available in the

provided search results. The data presented is based on general knowledge of similar

structures and requires experimental confirmation.

Experimental Protocol for NMR Spectroscopy
A general protocol for obtaining NMR spectra of nitroaniline compounds is as follows:

Sample Preparation: Approximately 10-20 mg of the 3,5-Difluoro-2-nitroaniline sample is

dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm

NMR tube.[1] The choice of solvent depends on the solubility of the compound and the

desired spectral resolution.

Instrumentation: The spectrum is recorded on a high-resolution NMR spectrometer, typically

operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C

NMR.[2]

Data Acquisition: For ¹H NMR, standard pulse sequences are used. For ¹³C NMR, proton-

decoupled spectra are typically acquired to simplify the spectrum and enhance signal-to-

noise. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

Data Processing: The acquired Free Induction Decay (FID) is processed using Fourier

transformation to obtain the frequency-domain spectrum. Phase and baseline corrections are

applied, and the chemical shifts are referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1296106/docs?utm_src=pdf-body#spectral-analysis-of-3-5-difluoro-2-nitroaniline-a-technical-guide
https://www.benchchem.com/product/b1296106/docs?utm_src=pdf-body#spectral-analysis-of-3-5-difluoro-2-nitroaniline-a-technical-guide
https://www.benchchem.com/product/b1296106/docs?utm_src=pdf-body#spectral-analysis-of-3-5-difluoro-2-nitroaniline-a-technical-guide
https://magritek.com/wp-content/uploads/2020/03/Lab-Manual-Synthesis-of-p-nitroaniline-web.pdf
https://www.rsc.org/suppdata/c8/nj/c8nj04240c/c8nj04240c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: IR Spectral Data of 3,5-Difluoro-2-nitroaniline

Wavenumber (cm⁻¹) Intensity Assignment

~3400-3300 Strong, Sharp
N-H stretching (asymmetric

and symmetric)

~1620 Strong N-H bending (scissoring)

~1530 and ~1350 Strong
NO₂ stretching (asymmetric

and symmetric)

~1300-1000 Strong C-F stretching

~1200 Medium C-N stretching

Note: The exact peak positions can vary slightly depending on the sample preparation method

(e.g., KBr pellet, Nujol mull, or thin film).

Experimental Protocol for IR Spectroscopy
A typical procedure for obtaining an FT-IR spectrum is as follows:

Sample Preparation: A small amount of the solid 3,5-Difluoro-2-nitroaniline is finely ground

with dry potassium bromide (KBr) powder. This mixture is then pressed into a thin,

transparent pellet. Alternatively, the spectrum can be recorded using an Attenuated Total

Reflectance (ATR) accessory where the solid sample is placed directly on the ATR crystal.

Instrumentation: The spectrum is recorded using a Fourier Transform Infrared (FT-IR)

spectrometer.[3]

Data Acquisition: A background spectrum of the empty sample compartment (or the KBr

pellet without the sample) is first recorded. Then, the sample spectrum is recorded. The

instrument measures the interference pattern of the infrared beam, which is then

mathematically converted into an absorption spectrum. The typical spectral range is 4000-

400 cm⁻¹.[3]

Data Processing: The final spectrum is presented as a plot of transmittance or absorbance

versus wavenumber (cm⁻¹).
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Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. It provides information about the molecular weight and

elemental composition of a compound.

Table 4: Mass Spectrometry (MS) Data of 3,5-Difluoro-2-nitroaniline

m/z Relative Intensity (%) Assignment

174 High [M]⁺ (Molecular Ion)

Further fragmentation data not

available in search results

Note: The molecular weight of 3,5-Difluoro-2-nitroaniline is 174.10 g/mol .[4] The mass

spectrum is expected to show a prominent molecular ion peak at m/z 174.

Experimental Protocol for Mass Spectrometry
A general protocol for obtaining a mass spectrum using Electron Ionization (EI) is as follows:

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via a direct insertion probe for solids or after separation by Gas Chromatography

(GC-MS).

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), leading to the formation of a positively charged molecular

ion ([M]⁺) and fragment ions.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

Detection: The separated ions are detected, and their abundance is recorded.

Data Presentation: The resulting mass spectrum is a plot of relative ion abundance versus

m/z.
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Workflow for Spectral Analysis
The following diagram illustrates the general workflow for the spectral characterization of a

chemical compound like 3,5-Difluoro-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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